Cas no 119631-04-8 (Benzenemethanol,3-chloro-4-(hydroxyamino)-)
119631-04-8 structure
Product Name:Benzenemethanol,3-chloro-4-(hydroxyamino)-
CAS No:119631-04-8
MF:C7H8ClNO2
MW:173.596920967102
CID:234096
PubChem ID:147469
Update Time:2025-04-19
Benzenemethanol,3-chloro-4-(hydroxyamino)- Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanol,3-chloro-4-(hydroxyamino)-
- [3-chloro-4-(hydroxyamino)phenyl]methanol
- N-Hydroxy-4-amino-3-chlorobenzyl alcohol
- Methanol, (3-chloro-4-(hydroxyamino)phenyl)-
- DTXSID20152535
- 119631-04-8
- (3-Chloro-4-(hydroxyamino)phenyl)methanol
-
- Inchi: 1S/C7H8ClNO2/c8-6-3-5(4-10)1-2-7(6)9-11/h1-3,9-11H,4H2
- InChI Key: IVNLKROLMVRNRQ-UHFFFAOYSA-N
- SMILES: ClC1C=C(CO)C=CC=1NO
Computed Properties
- Exact Mass: 173.02444
- Monoisotopic Mass: 173.0243562g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 123
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 52.5Ų
Experimental Properties
- PSA: 52.49
Benzenemethanol,3-chloro-4-(hydroxyamino)- Related Literature
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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